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Compound of Interest

Compound Name: 3-(4-Bromophenyl)propionic acid

CAS No.: 1643-30-7

Cat. No.: B155501

Get Quote

3-(4-Bromophenyl)propionic acid (CAS No. 1643-30-7) is a valuable carboxylic acid

intermediate widely utilized by researchers in pharmaceutical development and organic

synthesis.[1][2] Its structure, featuring a bromophenyl group, makes it a key building block for

creating more complex molecules, particularly in the development of novel anti-inflammatory

drugs.[1] However, like many reactive intermediates, its utility in the lab is matched by a distinct

hazard profile that necessitates a thorough understanding of its Safety Data Sheet (SDS).

This guide moves beyond a simple recitation of SDS sections. As a senior application scientist,

the objective here is to provide a practical, in-depth interpretation of the safety data, explaining

the causality behind handling protocols and emergency procedures. For drug development

professionals and researchers, mastering the safe use of such reagents is fundamental to both

personal safety and the integrity of experimental outcomes.

Hazard Identification: Deconstructing the Risk
Profile
The primary risks associated with 3-(4-Bromophenyl)propionic acid are clearly defined by

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. The
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compound is classified as hazardous, and understanding the nuances of these classifications

is the first step in establishing a self-validating system of safety in the laboratory.[3]

The compound is categorized as:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3][4][5]

These classifications dictate the specific precautions required for handling. For instance, its

classification as a skin and eye irritant (Category 2) is why prolonged, direct contact must be

avoided and why specific personal protective equipment (PPE) is mandatory. The potential for

respiratory irritation underscores the need for handling the solid form in a well-ventilated area,

preferably a chemical fume hood, to prevent inhalation of airborne dust particles.[3]

Data Presentation: GHS Hazard Summary
Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[5][6]

Skin Irritation Category 2 Warning
H315: Causes skin

irritation[5][6]

Serious Eye Irritation Category 2 Warning
H319: Causes serious

eye irritation[5][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation[5]

[6]

Mandatory Visualization: GHS Pictograms
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GHS Pictograms for 3-(4-Bromophenyl)propionic Acid

• Irritant (skin and eye)
• Skin Sensitizer
• Acute Toxicity (harmful)
• Narcotic Effects
• Respiratory Tract Irritant

Click to download full resolution via product page

Caption: GHS Exclamation Mark Pictogram and Associated Hazards.

Proactive Safety: Engineering Controls & Personal
Protective Equipment (PPE)
A foundational principle of laboratory safety is the "Hierarchy of Controls." Before relying on

PPE, we must first consider engineering and administrative controls.

Engineering Controls: The most effective control is to handle 3-(4-Bromophenyl)propionic
acid within a certified chemical fume hood.[3] This not only contains any dust generated during

weighing or transfer but also protects the user from respiratory irritation. Workstations must be

equipped with easily accessible eyewash stations and safety showers, a non-negotiable

requirement when working with any substance classified as a skin and eye irritant.[3][4]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the

chemical. The choice of PPE must directly address the hazards identified.

Eye and Face Protection: Given the "Causes serious eye irritation" classification, standard

safety glasses are insufficient. Chemical safety goggles that form a seal around the eyes are

required.[7] If there is a significant risk of splashing, a full face shield should be worn in

addition to goggles.

Skin Protection: A standard lab coat is required. To prevent skin irritation, wear appropriate

protective gloves. Nitrile gloves are a common choice in a laboratory setting, but it is crucial
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to inspect them for tears or punctures before each use and to remove them carefully to avoid

contaminating the skin.[4][6]

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not typically required. However, if engineering controls are not available or are

insufficient to control airborne dust, a NIOSH/MSHA-approved respirator (such as an N95

dust mask) should be used.[3][8]

Mandatory Visualization: Hierarchy of Controls
Workflow

Hierarchy of Controls for 3-(4-Bromophenyl)propionic Acid
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Caption: Hierarchy of controls for managing chemical exposure.

Emergency Response: First Aid and Spill
Management
Even with robust preventative measures, accidents can happen. A clear, rehearsed emergency

plan is critical.

Experimental Protocols: First-Aid Measures
In any exposure event, the primary goal is to remove the source of contamination and seek

medical attention.

If Inhaled:

Causality: The compound may cause respiratory irritation.[3] Rapid removal from the

contaminated atmosphere is paramount.

Protocol: Immediately move the affected person to fresh air.[3][4] If breathing is difficult or

stops, provide artificial respiration. Seek immediate medical attention.[3]

If on Skin:

Causality: The compound causes skin irritation.[3] The goal is to remove the solid material

and wash the affected area to minimize contact time.

Protocol: Immediately wash the affected skin with plenty of soap and water for at least 15

minutes.[3][4] Remove any contaminated clothing. If skin irritation persists after washing,

seek medical attention.[3][4]

If in Eyes:

Causality: This is a serious eye irritant.[3] Immediate and prolonged flushing is essential to

prevent damage to the cornea.

Protocol: Immediately flush the eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids occasionally.[3][4] Remove contact lenses if

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


present and easy to do so.[4] Seek immediate medical attention.

If Swallowed:

Causality: The compound is harmful if swallowed.[3] The objective is to dilute the substance

in the stomach without inducing vomiting, which can cause further damage to the

esophagus.

Protocol: Clean the mouth with water and have the person drink plenty of water.[3][4] Do

NOT induce vomiting. Call a poison control center or doctor for treatment advice.[3][6]

Experimental Protocols: Accidental Spill Response
For a small, solid spill:

Assess and Secure: Ensure the area is well-ventilated. Wear all required PPE (goggles,

gloves, lab coat).

Contain: Prevent the dust from becoming airborne. Gently cover the spill with a dry, inert

material like sand or vermiculite.[9]

Clean-Up: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.[4] Avoid actions that create dust.

Decontaminate: Clean the spill area with soap and water.

Dispose: The collected waste must be treated as hazardous and disposed of through an

approved waste disposal plant, following all local and national regulations.[4]

Storage, Stability, and Disposal
Proper Storage: To ensure the stability of 3-(4-Bromophenyl)propionic acid and prevent

hazardous reactions, it must be stored correctly.

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

Incompatibilities: Store away from strong oxidizing agents, as these can cause exothermic

and potentially dangerous reactions.[3][4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10517444&productDescription%3D1GR+3-%284-Bromophenyl%29propionic+acid%2C+97%25&countryCode=IE&language=en
https://www.hillbrothers.com/pdf/downloads/msds/n/propionic-acid.pdf
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/product/b155501/docs?utm_src=pdf-body#introduction-a-chemist-s-guide-to-3-4-bromophenyl-propionic-acid
https://www.chemimpex.com/products/25775
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC399450010&productDescription=3-4-bromophenyl-propionic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ie/store/msds?partNumber=10517444&productDescription%3D1GR+3-%284-Bromophenyl%29propionic+acid%2C+97%25&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions to Avoid: Protect from excess heat and prevent the formation of dust.[3][6]

Disposal: Unused material and contaminated waste must be disposed of as hazardous waste.

[4] Never dispose of this chemical down the drain or in regular trash. Always consult your

institution's environmental health and safety (EHS) office and follow local, regional, and

national hazardous waste regulations.[4]

Mandatory Visualization: Safe Storage Logic

Required Conditions Store Away From

3-(4-Bromophenyl)propionic Acid
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Caption: Key parameters for the safe storage of the compound.

Technical Data at a Glance
Having key physical properties readily available is crucial for experimental planning and safety

assessment.

Data Presentation: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₉H₉BrO₂ [1][5][6]

Molecular Weight 229.07 g/mol [1][5]

Appearance White crystal / Solid [1][3]

Melting Point 133 - 136 °C (271.4 - 276.8 °F) [3][6][8]

Odor Stench [3][6]

Incompatible Materials Strong oxidizing agents [3][4][6]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Hydrogen bromide

[3][4][6]

Conclusion
3-(4-Bromophenyl)propionic acid is an indispensable tool in modern chemical and

pharmaceutical research. Its potential hazards, while significant, are manageable through a

disciplined and informed approach to safety. By internalizing the information contained within its

SDS—understanding not just what to do, but why—researchers can ensure a safe laboratory

environment that fosters innovation. Adherence to engineering controls, consistent and correct

use of PPE, and a clear understanding of emergency procedures form a self-validating system

of safety that protects the scientist and the science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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